Cas no 2137095-58-8 ((3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol)

• Product Name: (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol
• CAS No: 2137095-58-8
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 6218688
• PubChem ID: 96739104
• Update Time: 2025-07-02

(3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol Chemical and Physical Properties

Names and Identifiers

• (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol
• EN300-1164974
• 2137095-58-8

• Inchi： 1S/C8H15N3O/c1-6-7(5-10-11(6)2)8(9)3-4-12/h5,8,12H,3-4,9H2,1-2H3/t8-/m0/s1
• InChI Key： UYPCXUWYIJDGRW-QMMMGPOBSA-N
• SMILES： OCC[C@@H](C1C=NN(C)C=1C)N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.8
• Topological Polar Surface Area: 64.1Ų

Additional information on (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol

Introduction to (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol and Its Significance in Modern Medicinal Chemistry

(3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol, with the CAS number 2137095-58-8, represents a compound of considerable interest in the field of medicinal chemistry. This enantiomerically pure molecule has garnered attention due to its unique structural features and potential applications in the development of novel therapeutic agents. The compound's chiral center and its substitution pattern with a 1,5-dimethylpyrazole moiety contribute to its distinct chemical and biological properties, making it a valuable scaffold for further chemical and pharmacological exploration.

The significance of this compound lies in its potential as a building block for the synthesis of more complex molecules. In recent years, there has been a growing emphasis on the development of chiral drugs, as enantiomeric purity can significantly influence the efficacy and safety of pharmaceuticals. The stereochemistry of (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol makes it an attractive candidate for further derivatization, allowing chemists to explore a wide range of pharmacological activities.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The 1,5-dimethylpyrazole ring is a common pharmacophore found in various drugs and natural products, known for its ability to interact with biological targets such as enzymes and receptors. This motif has been successfully utilized in the development of compounds with anti-inflammatory, antiviral, and anticancer properties. By incorporating this moiety into a new molecular framework, researchers can leverage existing knowledge about its biological interactions while exploring novel therapeutic possibilities.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry. For instance, compounds containing the pyrazole scaffold have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The enantiomerically pure nature of (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol suggests that it may exhibit enhanced selectivity and reduced side effects compared to racemic mixtures. This has spurred interest in developing synthetic methods that allow for efficient production of this enantiomer.

The synthesis of (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol presents both challenges and opportunities for synthetic chemists. The presence of a stereocenter necessitates careful control over reaction conditions to ensure high enantiomeric excess. Additionally, the introduction of the 1,5-dimethylpyrazole group requires strategic functionalization to maintain the desired stereochemistry. Advances in asymmetric synthesis have made it possible to achieve these goals with increasing efficiency, opening up new avenues for drug discovery.

In terms of biological activity, preliminary studies suggest that derivatives of this compound may exhibit interesting pharmacological properties. The amino group provides a site for further derivatization, allowing chemists to modify the molecule's solubility, bioavailability, and target specificity. Furthermore, the 1,5-dimethylpyrazole ring may interact with biological targets in ways that are not fully understood at present. This underscores the need for further investigation into the biological profile of this compound and its derivatives.

The potential applications of (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yl)propan-1-ol extend beyond simple drug discovery. It serves as a valuable tool for understanding the relationship between molecular structure and biological activity. By studying this compound and its derivatives, researchers can gain insights into how specific structural features influence drug efficacy and selectivity. This knowledge can then be applied to the design of future therapeutic agents.

The development of new synthetic methodologies is another area where this compound holds promise. The ability to efficiently produce enantiomerically pure compounds like (3S)-3-amino-3-(1,5-dimethyl-1H-pyrazol-4-yll)propan-l -ol is crucial for advancing drug discovery efforts. Recent advances in catalytic asymmetric synthesis have enabled more streamlined routes to complex chiral molecules. These methods not only improve yield but also reduce waste, making them more sustainable and cost-effective.

In conclusion, (l(S)-l -amino-l -(l ,l -dimethyl-l H -pyrazo]e -4 -yl]propa-n-l -oI (CAS number 2137095-S8-S), represents a significant advancement in medicinal chemistry. Its unique structural features and potential applications make it a valuable candidate for further exploration. As research continues to uncover new biological activities and synthetic strategies, this compound is poised to play an important role in the development of novel therapeutic agents.